Cas no 132745-00-7 (6-Nitro-1H-indole-3-sulfonyl chloride)

• Product Name: 6-Nitro-1H-indole-3-sulfonyl chloride
• CAS No: 132745-00-7
• MF: C₈H₅ClN₂O₄S
• MW: 260.654299497604
• CID: 5047720
• PubChem ID: 14736087
• Update Time: 2026-02-28

6-Nitro-1H-indole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-nitro-1H-indole-3-sulfonyl chloride
• 6-nitro-3-indolesulfonyl chloride
• NE41423
• Z2469657321
• DB-207793
• CS-0260926
• 6-nitro-1H-indole-3-sulfonylchloride
• EN300-76293
• F72667
• AKOS033921226
• Z1187835842
• BS-52596
• SCHEMBL19235508
• 132745-00-7
• 6-Nitro-1H-indole-3-sulfonyl chloride

• Inchi： 1S/C8H5ClN2O4S/c9-16(14,15)8-4-10-7-3-5(11(12)13)1-2-6(7)8/h1-4,10H
• InChI Key： NKYPYESQRSNEOB-UHFFFAOYSA-N
• SMILES： ClS(C1=CNC2C=C(C=CC=21)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 259.9658555g/mol
• Monoisotopic Mass: 259.9658555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 6-Nitro-1H-indole-3-sulfonyl chloride

Research Briefing on 6-Nitro-1H-indole-3-sulfonyl chloride (CAS: 132745-00-7) in Chemical Biology and Pharmaceutical Applications

6-Nitro-1H-indole-3-sulfonyl chloride (CAS: 132745-00-7) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of novel indole-based therapeutics and probes. Recent studies have highlighted its role in the synthesis of sulfonamide-containing compounds, which are pivotal in drug discovery due to their broad pharmacological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 6-Nitro-1H-indole-3-sulfonyl chloride as a key building block for the development of selective kinase inhibitors. The study demonstrated that the nitro and sulfonyl chloride functional groups on the indole scaffold allowed for efficient derivatization, enabling the creation of a library of compounds with enhanced binding affinity to target kinases. The resulting inhibitors showed promising activity against cancer cell lines, underscoring the compound's potential in oncology drug development.

Another notable application of 6-Nitro-1H-indole-3-sulfonyl chloride was reported in a 2024 ACS Chemical Biology paper, where it was employed in the design of fluorescent probes for detecting reactive oxygen species (ROS) in live cells. The nitro group's electron-withdrawing properties and the sulfonyl chloride's reactivity were leveraged to create a turn-on fluorescent probe with high specificity for hypochlorous acid (HOCl), a critical ROS implicated in inflammatory diseases. This work opens new avenues for diagnostic tool development in oxidative stress-related pathologies.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation and handling of 6-Nitro-1H-indole-3-sulfonyl chloride. A 2023 Organic Process Research & Development publication detailed an improved synthetic route that enhances yield and purity while addressing stability concerns associated with sulfonyl chlorides. These process improvements are crucial for scaling up production to meet the growing demand in pharmaceutical research.

The safety profile and handling requirements of 6-Nitro-1H-indole-3-sulfonyl chloride have also been subjects of recent investigations. As a reactive sulfonyl chloride, it requires careful handling under inert atmospheres and low temperatures. A 2024 study in Chemical Research in Toxicology examined its reactivity with biological nucleophiles, providing important insights for laboratory safety protocols and potential metabolic pathways in drug development applications.

Looking forward, the unique chemical properties of 6-Nitro-1H-indole-3-sulfonyl chloride continue to inspire innovative applications across multiple domains of chemical biology. Its dual functionality as both an electrophile (sulfonyl chloride) and an electron-deficient aromatic system (nitroindole) makes it particularly valuable for constructing diverse molecular architectures. Current research trends suggest growing interest in its use for developing covalent inhibitors, activity-based probes, and novel materials for biomedical applications.